(2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid

• Description: Monoglucuronylglycyrrhetinic acid is a triterpenoid saponin.; Monoglucuronylglycyrrhetinic acid is a natural product found in Glycyrrhiza uralensis, Glycyrrhiza glabra, and Glycyrrhiza inflata with data available.
• CAS No.: 34096-83-8
• Product Name: (2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• Molecular Formula: C36H54O10
• Molecular Weight: 646.8 g/mol
• IUPAC Name: 6-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C36H54O10/c1-31(2)21-8-11-36(7)27(34(21,5)10-9-22(31)45-29-25(40)23(38)24(39)26(46-29)28(41)42)20(37)16-18-19-17-33(4,30(43)44)13-12-32(19,3)14-15-35(18,36)6/h16,19,21-27,29,38-40H,8-15,17H2,1-7H3,(H,41,42)(H,43,44)
• Standard InChIKey: HLDYLAJAWSKPFZ-UHFFFAOYSA-N
• Isomeric SMILES: C[C@]12CC[C@](C[C@H]1C3=CC(=O)[C@@H]4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)C(=O)O)O)O)O)C)(C)C(=O)O
• SMILES: CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)O)O)O)O)C)C(=O)C=C5C3(CCC6(C5CC(CC6)(C)C(=O)O)C)C)C)C
• Canonical SMILES: CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)O)O)O)O)C)C(=O)C=C5C3(CCC6(C5CC(CC6)(C)C(=O)O)C)C)C)C
• Synonyms: 1-(18 beta-glycyrrhet-3-yl)glucopyranuronic acid; 3-(monoglucuron-1'-yl)-18-glycyrrhetic acid; 3-MGA; 3-monoglucuronyl-glycyrrhetinic acid; 3beta-D-(monoglucuronyl)-18beta-glycyrrhetinic acid; glycyrrhetic acid 3-O-beta-D-monoglucuronide; glycyrrhetic acid-3-O-glucuronide; glycyrrhetyl 3-monoglucuronide
• PubChem Compound: 14312747
• Last Modified: Aug 15 2023